Cas no 28085-69-0 (Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1))

28085-69-0 structure
Product name:Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
- potassium,2-propan-2-ylbenzenesulfonate
- potassium 2-(propan-2-yl)benzenesulfonate
- potassium 2-phenylpropane-2-sulfonate
- Potassium cumenesulphonate
- 28085-69-0
- SCHEMBL338735
- POTASSIUM CUMENESULFONATE
- NS00019410
-
- Inchi: InChI=1S/C9H12O3S.K/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);/q;+1/p-1
- InChI Key: MYGBBCKCTXSGOB-UHFFFAOYSA-M
- SMILES: [K+].CC(C1=CC=CC=C1S([O-])(=O)=O)C
Computed Properties
- Exact Mass: 238.00663
- Monoisotopic Mass: 238.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 57.2
Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1) Related Literature
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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